Cas no 1313520-54-5 (3-(benzyloxy)-6-oxabicyclo3.1.0hexane)

• Product Name: 3-(benzyloxy)-6-oxabicyclo3.1.0hexane
• CAS No: 1313520-54-5
• MF: C₁₂H₁₄O₂
• MW: 190.238363742828
• MDL: MFCD29041504
• CID: 4587953
• PubChem ID: 12882576
• Update Time: 2025-06-10

3-(benzyloxy)-6-oxabicyclo3.1.0hexane Chemical and Physical Properties

Names and Identifiers

• 3-(benzyloxy)-6-oxabicyclo[3.1.0]hexane
• 3-(benzyloxy)-6-oxabicyclo3.1.0hexane

• MDL： MFCD29041504
• Inchi： 1S/C12H14O2/c1-2-4-9(5-3-1)8-13-10-6-11-12(7-10)14-11/h1-5,10-12H,6-8H2
• InChI Key： CWRSDAPNEGDROZ-UHFFFAOYSA-N
• SMILES： C12C(O1)CC(OCC1=CC=CC=C1)C2

3-(benzyloxy)-6-oxabicyclo3.1.0hexane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(benzyloxy)-6-oxabicyclo3.1.0hexane

Introduction to 3-(benzyloxy)-6-oxabicyclo3.1.0hexane (CAS No. 1313520-54-5)

3-(benzyloxy)-6-oxabicyclo3.1.0hexane, identified by its Chemical Abstracts Service (CAS) number 1313520-54-5, is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This bicyclic ether exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and synthetic organic chemistry. The compound's architecture, featuring a benzyloxy substituent and an oxabicyclo structure, positions it as a versatile intermediate for the development of novel therapeutic agents.

The benzyloxy group in 3-(benzyloxy)-6-oxabicyclo3.1.0hexane contributes to the molecule's solubility and stability, making it a valuable candidate for further chemical modifications. The presence of an oxabicyclo3.1.0hexane core suggests a rigid, cyclic scaffold that can be engineered to interact with biological targets with high specificity. This structural motif has been explored in various pharmacological contexts, particularly in the design of enzyme inhibitors and receptor modulators.

In recent years, the pharmaceutical industry has increasingly focused on the development of small-molecule inhibitors targeting complex biological pathways. The structural features of 3-(benzyloxy)-6-oxabicyclo3.1.0hexane make it an attractive scaffold for such endeavors. For instance, studies have demonstrated that oxabicyclic compounds can serve as effective scaffolds for designing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The benzyloxy group provides a handle for further derivatization, allowing chemists to fine-tune the electronic and steric properties of the molecule.

Recent advancements in computational chemistry have enabled the rapid screening of virtual libraries containing compounds like 3-(benzyloxy)-6-oxabicyclo3.1.0hexane to identify potential drug candidates. These computational methods leverage machine learning algorithms to predict binding affinities and pharmacokinetic properties, accelerating the drug discovery process. The oxabicyclo core has been found to enhance binding interactions with protein targets due to its rigid conformation, which can be exploited to improve drug efficacy.

The synthesis of 3-(benzyloxy)-6-oxabicyclo3.1.0hexane involves multi-step organic transformations that highlight the compound's synthetic utility. The construction of the oxabicyclo ring requires precise control over reaction conditions to ensure high yields and purity. Modern synthetic techniques, such as transition-metal-catalyzed reactions and asymmetric synthesis, have been employed to achieve these goals efficiently.

One notable application of 3-(benzyloxy)-6-oxabicyclo3.1.0hexane is in the development of protease inhibitors, which are essential for treating viral infections and metabolic disorders. Proteases play critical roles in biological processes, and inhibiting their activity can lead to therapeutic benefits. The benzyloxy group provides a site for covalent bond formation with protease active sites, enhancing inhibitor potency.

Another area where 3-(benzyloxy)-6-oxabicyclo3.1.0hexane has shown promise is in the field of central nervous system (CNS) drug discovery. The compound's ability to cross the blood-brain barrier has been investigated, making it a potential candidate for treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

The chemical diversity offered by 3-(benzyloxy)-6-oxabicyclo3.1.0hexane allows for extensive structural modifications through functional group interconversions, cross-coupling reactions, and other synthetic strategies. These modifications can lead to novel derivatives with enhanced pharmacological properties, including improved bioavailability and reduced toxicity.

In conclusion, 3-(benzyloxy)-6-oxabicyclo3.1.0hexane (CAS No. 1313520-54-5) represents a compelling example of how structural innovation in medicinal chemistry can yield compounds with significant therapeutic potential. Its unique combination of structural features makes it a valuable tool for researchers exploring new frontiers in drug discovery.